Cas no 108490-21-7 (5,5-dimethylhex-1-yne)

• Product Name: 5,5-dimethylhex-1-yne
• CAS No: 108490-21-7
• MF: C₈H₁₄
• MW: 110.196762561798
• CID: 128046
• PubChem ID: 529275
• Update Time: 2025-04-18

5,5-dimethylhex-1-yne Chemical and Physical Properties

Names and Identifiers

• 1-Hexyne, 5,5-dimethyl- (9CI)
• 1-Hexyne, 5,5-dimethyl-
• 5,5-dimethylhex-1-yne
• 1-Hexyne, 5,5-dimethyl
• 4-(2-Nitroanilino)phenyl thiocyanate
• 5,5-Dimethyl-1-hexyne
• AC1LB4XC
• ACMC-20mbjp
• CTK0H2726
• 108490-21-7
• AKOS006239024
• DTXSID80336137
• EN300-1828962
• POTVXOWIFWCTAN-UHFFFAOYSA-N

• Inchi： 1S/C8H14/c1-5-6-7-8(2,3)4/h1H,6-7H2,2-4H3
• InChI Key： POTVXOWIFWCTAN-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)CCC#C

Computed Properties

• Exact Mass: 110.10962
• Monoisotopic Mass: 110.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0